Cas no 87051-04-5 (5,8-Methano-1,2,4-benzotrioxin, hexahydro-4a-methoxy-3-methyl-)

• Product name: 5,8-Methano-1,2,4-benzotrioxin, hexahydro-4a-methoxy-3-methyl-
• CAS No: 87051-04-5
• MF: C₁₀H₁₆O₄
• MW: 200.23164
• CID: 659620
• PubChem ID: 13173765

5,8-Methano-1,2,4-benzotrioxin, hexahydro-4a-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 5,8-Methano-1,2,4-benzotrioxin, hexahydro-4a-methoxy-3-methyl-
• 4a-Methoxy-3-methylhexahydro-3H-5,8-methano-1,2,4-benzotrioxine
• 87051-04-5
• DTXSID40524770

• Inchi： InChI=1S/C10H16O4/c1-6-12-10(11-2)8-4-3-7(5-8)9(10)14-13-6/h6-9H,3-5H2,1-2H3
• InChI Key： HINADYPPTAXJMZ-UHFFFAOYSA-N
• SMILES： CC1OC2(C3CCC(C3)C2OO1)OC

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų
• XLogP3: 1.3